Cas no 858766-15-1 (methyl 4-{7-(2-methoxy-2-oxoethoxy)-2-methyl-4-oxo-4H-chromen-3-yloxy}benzoate)

• Product Name: methyl 4-{7-(2-methoxy-2-oxoethoxy)-2-methyl-4-oxo-4H-chromen-3-yloxy}benzoate
• CAS No: 858766-15-1
• MF: C₂₁H₁₈O₈
• MW: 398.362826824188
• CID: 5420319
• Update Time: 2025-10-29

methyl 4-{7-(2-methoxy-2-oxoethoxy)-2-methyl-4-oxo-4H-chromen-3-yloxy}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-((7-(2-methoxy-2-oxoethoxy)-2-methyl-4-oxo-4H-chromen-3-yl)oxy)benzoate
• methyl 4-{7-(2-methoxy-2-oxoethoxy)-2-methyl-4-oxo-4H-chromen-3-yloxy}benzoate

• Inchi： 1S/C21H18O8/c1-12-20(29-14-6-4-13(5-7-14)21(24)26-3)19(23)16-9-8-15(10-17(16)28-12)27-11-18(22)25-2/h4-10H,11H2,1-3H3
• InChI Key： PXJLGLLFCMXQNO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(OC2C(=O)C3=CC=C(OCC(OC)=O)C=C3OC=2C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on methyl 4-{7-(2-methoxy-2-oxoethoxy)-2-methyl-4-oxo-4H-chromen-3-yloxy}benzoate

Chemical Compound CAS No 858766-15-1: Methyl 4-{7-(2-methoxy-2-oxoethoxy)-2-methyl-4-oxo-4H-chromen-3-yloxy}benzoate

The compound with CAS No 858766-15-1, named methyl 4-{7-(2-methoxy-2-oxoethoxy)-2-methyl-4-oxo-4H-chromen-3-yloxy}benzoate, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of chromenes, which are aromatic heterocyclic compounds, and its structure incorporates a methyl ester group, a benzoate moiety, and a chromenyl group with specific substituents. The combination of these functional groups makes it a versatile compound with unique chemical and biological properties.

Recent studies have highlighted the importance of chromene derivatives in drug discovery, particularly in the development of anti-inflammatory, antioxidant, and anticancer agents. The methyl 4-{7-(2-methoxy-2-oxoethoxy)-2-methyl-4-oxo-4H-chromen-3-yloxy}benzoate compound has shown promising results in preclinical models due to its ability to modulate key cellular pathways involved in inflammation and oxidative stress. Researchers have found that the chromenyl group plays a critical role in these activities, likely due to its conjugated system that facilitates interactions with cellular targets.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. The incorporation of the methoxy group and the methyl ester group into the structure is essential for stabilizing the molecule and enhancing its bioavailability. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process, making it more efficient and scalable for industrial applications.

In terms of applications, this compound has shown potential in the pharmaceutical industry as a lead molecule for developing novel therapeutic agents. Its ability to inhibit specific enzymes involved in inflammatory responses makes it a candidate for treating conditions such as arthritis and neurodegenerative diseases. Additionally, the benzoate moiety contributes to its stability and solubility properties, which are crucial for drug delivery systems.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity with various protein targets, further validating its potential as a drug candidate. Furthermore, green chemistry principles have been integrated into its synthesis process to minimize environmental impact, aligning with current global sustainability goals.

The structural uniqueness of methyl 4-{7-(2-methoxy-2-oxoethoxy)-2-methyl-4-oxo-4H-chromen-3-yloxy}benzoate also makes it an interesting candidate for materials science applications. Its aromatic system and functional groups can be exploited in the development of advanced materials such as organic semiconductors or sensors. Initial experiments have demonstrated its potential as a building block for constructing functional polymers with tailored electronic properties.

In conclusion, the compound CAS No 858766-15-1 represents a significant advancement in organic chemistry due to its unique structure and diverse applications. Its role in drug discovery, material science, and sustainable synthesis processes underscores its importance in both academic research and industrial development. As research continues to uncover new properties and applications, this compound is poised to make a substantial impact across multiple disciplines.